2-(1H-1,2,3-benzotriazol-5-yl)acetic acid

• IUPAC Name: 2-(2H-benzotriazol-5-yl)acetic acid
• InChI: InChI=1S/C8H7N3O2/c12-8(13)4-5-1-2-6-7(3-5)10-11-9-6/h1-3H,4H2,(H,12,13)(H,9,10,11)
• InChI Key: AORIVBNPDYSFES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NNN=C2C=C1CC(=O)O
• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• CAS RN: 491612-10-3

Description

2-(1H-1,2,3-benzotriazol-5-yl)acetic acid is a chemical compound with the CAS Number: 491612-10-3. It has a molecular weight of 177.16 and is typically stored at room temperature. The compound is in the form of a powder.

Synthesis Analysis

The synthesis of benzotriazole, a related compound, involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups. The synthesis can be improved when the reaction is carried out at low temperatures (5–10 °C) and briefly irradiated in an ultrasonic bath.

Molecular Structure Analysis

The InChI code for 2-(1H-1,2,3-benzotriazol-5-yl)acetic acid is 1S/C8H7N3O2/c12-8(13)4-5-1-2-6-7(3-5)10-11-9-6/h1-3H,4H2,(H,12,13)(H,9,10,11). This indicates the molecular structure of the compound.

Chemical Reactions Analysis

Benzotriazole, a related compound, can react with aromatic aldehydes in the presence of ethanol to give benzotriazole-based N,O-acetals. These acetals are susceptible to deprotonation, giving access to acylsilanes.

Physical And Chemical Properties Analysis

2-(1H-1,2,3-benzotriazol-5-yl)acetic acid is a powder that is stored at room temperature.

Scientific Research Applications

1. Ligand Synthesis and Metal Complex Formation

2-(1H-1,2,3-benzotriazol-5-yl)acetic acid has been utilized in the synthesis of ligands and metal complexes. For instance, its reaction with dichloroacetic acid leads to the formation of bis(2H-benzotriazol-2-yl)methane, which upon further reactions yields tripodal N,N,O ligands. These ligands have been used to form metal complexes such as manganese tricarbonyl and ruthenium complexes, showcasing its role in coordination chemistry (Hübner et al., 2010).

2. Antifungal Activity

Compounds derived from 2-(1H-1,2,3-benzotriazol-5-yl)acetic acid exhibit notable antifungal properties. For example, azetidinones synthesized from this compound demonstrated moderate to good antifungal activity against C. albicans, indicating its potential in antifungal drug development (Toraskar et al., 2009).

3. Antibacterial Agents

Derivatives of 2-(1H-1,2,3-benzotriazol-5-yl)acetic acid have been synthesized and tested for their antibacterial activity. Research shows that these compounds exhibit activity against various bacteria, including E. coli and S. aureus, suggesting their application in the development of new antibacterial agents (Rani et al., 2021).

4. Synthesis of Pyridine Derivatives

This compound is also instrumental in the synthesis of pyridine derivatives. The base-promoted reactions of benzotriazolyl-containing acetic acid derivatives with α,β-unsaturated ketones have been used to efficiently access previously difficult-to-attain 3-unsubstituted pyridine derivatives, highlighting its utility in organic synthesis (Katritzky et al., 1997).

5. Coordination Polymer Synthesis

Hydrothermal reactions involving 2-(1H-1,2,3-benzotriazol-5-yl)acetic acid have led to the creation of novel coordination polymers with manganese ions. These polymers exhibit interesting properties like π-stacking interactions, indicating their potential in materials science (Wang et al., 2011).

6. Development of Antimicrobial Agents

Research on metal coordination complexes based on 2-(1H-1,2,3-benzotriazol-5-yl)acetic acid reveals moderate antibacterial, antifungal, and pesticide bioactivities. These findings suggest its application in the development of new antimicrobial agents (Ma et al., 2015).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

Benzotriazole derivatives have been known to interact with various enzymes and receptors .

Mode of Action

It’s known that benzotriazole derivatives can interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Benzotriazole derivatives have been shown to influence various biochemical pathways .

Result of Action

Benzotriazole derivatives have been known to exhibit various biological activities .